Cas no 477505-08-1 (3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 477505-08-1
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 5855420
• PubChem ID: 4575465
• Update Time: 2025-05-24

3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4,5-triethoxy-N-(4-methoxy-2-benzothiazolyl)-
• 477505-08-1
• 3,4,5-triethoxy-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• F0834-0013
• 3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• AKOS003008708
• Oprea1_401148

• Inchi： 1S/C21H24N2O5S/c1-5-26-15-11-13(12-16(27-6-2)19(15)28-7-3)20(24)23-21-22-18-14(25-4)9-8-10-17(18)29-21/h8-12H,5-7H2,1-4H3,(H,22,23,24)
• InChI Key： SFPCNGWWINQBPL-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• pka: 8.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 477505-08-1)

3,4,5-Triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 477505-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure combining a triethoxybenzene moiety with a methoxybenzothiazole group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's chemical structure is characterized by its multi-ethoxy substitutions and the presence of a benzothiazole ring, which are known to influence its physicochemical properties. These structural features contribute to its lipophilicity and bioavailability, key factors in pharmaceutical development. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research, where targeted therapies are revolutionizing treatment paradigms. The methoxy group on the benzothiazole ring may enhance its binding affinity to certain enzyme targets, a property that's being actively investigated in computational drug design.

In the context of green chemistry initiatives, the synthesis of 3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has been optimized to reduce environmental impact. Modern catalytic methods and solvent-free reactions are being employed to improve the compound's synthetic accessibility, addressing the growing demand for sustainable chemical production. This aligns with the pharmaceutical industry's focus on Process Intensification and Quality by Design (QbD) principles, which are frequently searched topics in chemical engineering forums.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its isomeric purity and polymorphic forms. These quality control aspects are crucial for regulatory compliance in pharmaceutical applications, where ICH guidelines dictate strict standards for impurity profiling. The compound's stability under various conditions is another area of active research, especially for formulation scientists working on drug delivery systems.

From a commercial perspective, CAS No. 477505-08-1 represents an important building block in medicinal chemistry. Its structure-activity relationships are being mapped against various biological targets, with particular interest in neurodegenerative diseases and metabolic disorders - two of the most pressing health challenges today. The compound's privileged scaffold nature makes it valuable for combinatorial chemistry approaches, where rapid generation of analog libraries is essential for hit identification.

Recent patent literature reveals growing intellectual property activity around benzothiazole-containing compounds, with 3,4,5-triethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide appearing in several applications. This reflects the compound's potential in addressing drug resistance issues, a major concern in antimicrobial and anticancer therapies. Its modular structure allows for systematic modifications, enabling medicinal chemists to fine-tune pharmacokinetic properties while maintaining target engagement.

In material science applications, derivatives of this compound have shown promise in organic electronics due to their electron-transport properties. The conjugated system in the benzothiazole core contributes to interesting photophysical characteristics, making it relevant for OLED development - a rapidly growing sector in display technology. Researchers are investigating how the ethoxy substitutions affect the compound's charge mobility and film-forming properties.

Quality standards for CAS 477505-08-1 typically require ≥95% purity by HPLC analysis, with strict limits on heavy metal content and residual solvents. These specifications are particularly important for pharmaceutical intermediates, where genotoxic impurities must be carefully controlled. The compound's storage conditions (usually 2-8°C under inert atmosphere) and handling precautions are frequently searched topics among laboratory professionals.

Future research directions for this compound likely include exploration of its biodegradation pathways and ecotoxicological profile, responding to increased regulatory focus on environmental risk assessment of chemicals. Additionally, its potential in combination therapies and synergistic effects with other bioactive molecules represents an exciting frontier in drug development, particularly for complex diseases requiring multi-target approaches.